2-(4-Chlorophenyl)-2-[3-(trifluoromethyl)quinoxalin-2-yl]acetonitrile
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Description
2-(4-Chlorophenyl)-2-[3-(trifluoromethyl)quinoxalin-2-yl]acetonitrile is a useful research compound. Its molecular formula is C17H9ClF3N3 and its molecular weight is 347.73. The purity is usually 95%.
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Scientific Research Applications
Quinoxaline Derivatives
Quinoxaline and its derivatives, including compounds like 2-(4-Chlorophenyl)-2-(3-(trifluoromethyl)-2-quinoxalinyl)acetonitrile, are of significant interest due to their diverse biological activities and potential pharmaceutical applications. These compounds are investigated for their roles as dyes, pharmaceuticals, and antibiotics. The research into quinoxaline derivatives has highlighted their importance in developing new therapeutic agents due to their structural versatility and wide range of biological activities (Pereira et al., 2015). Further, quinoxaline derivatives have been explored for their catalytic properties in chemical reactions, offering insights into new materials and catalysts for industrial processes (Segura et al., 2015).
Chlorophenyl Compounds and Environmental Impact
Chlorophenyl compounds, as part of the chemical structure of 2-(4-Chlorophenyl)-2-(3-(trifluoromethyl)-2-quinoxalinyl)acetonitrile, have been the subject of environmental studies, particularly concerning their impact on ecosystems and potential toxicity. Research has focused on understanding the environmental fate, persistence, and toxicological effects of chlorophenols, a group to which chlorophenyl compounds are related. These studies have revealed that chlorophenols can be precursors to dioxins, presenting significant environmental and health risks due to their toxicity and persistence in ecosystems (Peng et al., 2016). Additionally, the degradation of chlorophenols and related compounds by advanced remediation techniques has been an area of intense research, aiming to mitigate their adverse environmental impacts (Gunawardana et al., 2011).
Properties
IUPAC Name |
2-(4-chlorophenyl)-2-[3-(trifluoromethyl)quinoxalin-2-yl]acetonitrile |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9ClF3N3/c18-11-7-5-10(6-8-11)12(9-22)15-16(17(19,20)21)24-14-4-2-1-3-13(14)23-15/h1-8,12H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMTHTRSFBFLKNZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(C(=N2)C(F)(F)F)C(C#N)C3=CC=C(C=C3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9ClF3N3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.7 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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